Cas no 19890-58-5 (5a-Pregna-9(11),16-dien-20-one, 3b-hydroxy-16-methyl-, acetate(7CI,8CI))

• Product Name: 5a-Pregna-9(11),16-dien-20-one, 3b-hydroxy-16-methyl-, acetate(7CI,8CI)
• CAS No: 19890-58-5
• MF: C₂₄H₃₄O₃
• MW: 370.524967670441
• CID: 123825
• PubChem ID: 57375506
• Update Time: 2025-04-18

5a-Pregna-9(11),16-dien-20-one, 3b-hydroxy-16-methyl-, acetate(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 5a-Pregna-9(11),16-dien-20-one, 3b-hydroxy-16-methyl-, acetate(7CI,8CI)
• 3-Hydroxy-16-methylpregna-9(11),16-dien-20-one 3-acetate
• [(8S,10S,13S,14S)-17-acetyl-10,13,16-trimethyl-2,3,4,5,6,7,8,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• 3-Acetyloxy-16-methylpregna-9(11),16-dien-20-one
• 19890-58-5
• 16-Methyl-20-oxopregna-9(11),16-dien-3-yl acetate
• DTXSID20724953

• Inchi： 1S/C24H34O3/c1-14-12-21-19-7-6-17-13-18(27-16(3)26)8-10-23(17,4)20(19)9-11-24(21,5)22(14)15(2)25/h9,17-19,21H,6-8,10-13H2,1-5H3/t17?,18?,19-,21+,23+,24+/m1/s1
• InChI Key： PPEIBJONECDUEC-VKPINXBMSA-N
• SMILES： O(C(C)=O)C1CC[C@]2(C)C3=CC[C@]4(C)C(C(C)=O)=C(C)C[C@H]4[C@@H]3CCC2C1

Computed Properties

• Exact Mass: 370.25079494g/mol
• Monoisotopic Mass: 370.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4Ų